3'-Chloro-5'-fluoro-2,2,2-trifluoroacetophenone

• IUPAC Name: 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H3ClF4O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3H
• InChI Key: TXTHWHNRQBDOSA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Cl)C(=O)C(F)(F)F
• Molecular Formula: C8H3ClF4O
• DSSTOX Substance ID: DTXSID70374068
• Molecular Weight: 226.55 g/mol
• CAS RN: 845823-07-6

Description

Synthesis Analysis

The synthesis of 3’,5’-dichloro-2,2,2-trifluoroacetophenone involves subjecting 3’-chloro-2,2,2-trifluoroacetophenone as a raw material to four steps, i.e., nitrification, reduction, chlorination, and deamination. This method is low in terms of raw material cost, mild in terms of reaction conditions, simple in terms of reaction process, beneficial to reducing production cost, and the economic effect is improved.

Chemical Reactions Analysis

3’-Chloro-5’-fluoro-2,2,2-trifluoroacetophenone is involved in various chemical reactions. For instance, it undergoes condensation with biphenyl, terphenyl, a mixture of biphenyl with terphenyl, phenyl ether, and diphenoxybenzophenone to form new aromatic 3F polymers.

Scientific Research Applications

Synthesis of Fluorinated Compounds

Development of Herbicide Intermediates : A notable application of similar fluorinated acetophenone derivatives is in the synthesis of intermediates for herbicides. For example, the compound has been utilized in multiple-step synthesis processes that involve reactions like Grignard reagent treatment and oxidation, leading to the production of herbicide intermediates with a high overall yield. This process exemplifies the role of fluorinated acetophenones in the development of agricultural chemicals (Zhou Yu, 2002).

Material Science and Polymer Chemistry

Synthesis of Fluorinated Polyimides : Fluorinated acetophenones have also been used in the synthesis of novel polyimides. These polymers, derived from fluorinated aromatic diamine monomers and aromatic dianhydrides, exhibit excellent solubility in polar organic solvents, high thermal stability, and outstanding mechanical properties, making them suitable for advanced material applications (D. Yin et al., 2005).

Organic Synthesis and Medicinal Chemistry

Synthesis of Fluorinated Alkenes : The compound's derivatives have been employed in the synthesis of fluorinated alkenes. A novel and practical method starting from trifluoroacetophenone derivatives has been developed, showcasing the importance of fluorinated compounds in medicinal chemistry and material science due to their remarkable biological activities (Minhyuk Kang et al., 2011).

Sensing and Detection

Fluorescence "Turn-on" Sensing : Fluorinated acetophenone derivatives have been utilized in the development of fluorescence "turn-on" sensors for the detection of carboxylate anions. This application highlights the compound's role in analytical chemistry, where its derivatives serve as key components in sensors with significant fluorescence enhancement upon binding to specific analytes (Dae-Sik Kim & K. Ahn, 2008).

Catalysis and Chemical Reactions

Platinum-catalyzed Enantioselective Hydrogenation : Research has demonstrated the utility of fluorinated acetophenone derivatives in platinum-catalyzed enantioselective hydrogenation reactions. The presence of fluorinated groups has been shown to significantly influence the rate and selectivity of these reactions, contributing to the field of asymmetric catalysis (M. V. Arx et al., 2001).